Cas no 100345-04-8 (Ethanol,2-[2-[bromo-4-(1,1-dimethylhexyl)phenoxy]ethoxy]- (9CI))

• Product Name: Ethanol,2-[2-[bromo-4-(1,1-dimethylhexyl)phenoxy]ethoxy]- (9CI)
• CAS No: 100345-04-8
• MF: C₁₈H₂₉BrO₃
• MW: 373.325065374374
• CID: 234122
• PubChem ID: 180868
• Update Time: 2025-04-19

Ethanol,2-[2-[bromo-4-(1,1-dimethylhexyl)phenoxy]ethoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-[bromo-4-(1,1-dimethylhexyl)phenoxy]ethoxy]- (9CI)
• 2-[2-[2-bromo-4-(2-methylheptan-2-yl)phenoxy]ethoxy]ethanol
• 2-(2-(2-Bromo-4-(2-methylheptan-2-yl)phenoxy)ethoxy)ethanol
• 100345-04-8
• DTXSID70143195

• Inchi： 1S/C18H29BrO3/c1-4-5-6-9-18(2,3)15-7-8-17(16(19)14-15)22-13-12-21-11-10-20/h7-8,14,20H,4-6,9-13H2,1-3H3
• InChI Key： OLZHKHFWRRHCRZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)CCCCC)OCCOCCO

Computed Properties

• Exact Mass: 372.13007
• Monoisotopic Mass: 372.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 447°Cat760mmHg
• Flash Point: 224.1°C
• Refractive Index: 1.511
• PSA: 38.69
• LogP: 4.69470